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Compound of Interest

Compound Name: Synovex-H

Cat. No.: B1210737 Get Quote

This guide provides a comparative analysis of Synovex-H, a growth-promoting implant, in

steers and heifers for researchers, scientists, and drug development professionals. The content

is based on available experimental data and aims to offer an objective comparison of the

product's performance.

Synovex-H Composition: Each implant contains 200 mg of testosterone propionate and 20 mg

of estradiol benzoate.[1][2][3] It is specifically indicated for increased rate of weight gain and

improved feed efficiency in growing beef heifers fed in confinement for slaughter.[1][3] The use

of Synovex-H in steers is considered extra-label use.[4]

Performance Data
Direct comparative studies on the performance of Synovex-H in steers versus heifers are

limited due to its specific labeling for heifers. However, data from studies using similar

hormonal implants, such as Synovex ONE Grower (containing trenbolone acetate and estradiol

benzoate), can provide insights into the differential effects between sexes.

Table 1: Comparative Growth Performance with a Similar Implant (Synovex ONE Grower)
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Performance Metric Steers Heifers Study Duration

Initial Body Weight

(kg)
320.2 ± 9.5 311.5 ± 9.5 200 days

Final Body Weight

(kg)
615.9 574.4 200 days

Overall Average Daily

Gain (ADG) Increase

with Implant (%)

13.1 8.9 200 days

Implant Retention

Rate (%)
95.7 96.3 35-41 days

Data from a study on Synovex ONE Grower, a different formulation but with related active

ingredients.

Table 2: Performance of Synovex-H in Heifers

Performance Metric
Control (No
Implant)

Synovex-H
Implanted

P-value

Final Live Weight - Increased < .005

Carcass Weight - Increased < .005

Average Daily Gain

(ADG)
- Increased < .0001

Feed Efficiency - Increased < .005

Carcass Quality and

Yield Grade
- No Alteration > .05

Protein Deposition - Increased < .0001

Fat Deposition - Reduced < .0001

Data from a study on the effects of Synovex-H in heifers.[5]
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Experimental Protocols
The following is a representative experimental protocol for a comparative study of a growth-

promoting implant in steers and heifers, synthesized from various research methodologies.

Objective: To compare the effects of a hormonal implant on the growth performance, feed

efficiency, and carcass characteristics of steers and heifers.

Animals: A cohort of steers and heifers of similar breed, age, and initial body weight are

selected. Animals are individually identified with ear tags.

Experimental Design:

Acclimation: Animals are acclimated to the research facility and a standard basal diet for a

period of at least two weeks.

Randomization: Animals are weighed and then randomly assigned to one of two treatment

groups within each sex:

Control (no implant)

Implant (administered with the hormonal implant)

Housing: Animals are housed in individual or small-group pens to monitor individual feed

intake.

Diet: A high-energy diet, typical for feedlot cattle, is provided ad libitum. Feed bunks are

managed to ensure fresh feed is always available. Water is available at all times.

Implantation: On day 0 of the study, the implant group receives the hormonal implant

subcutaneously in the middle third of the ear, following the manufacturer's instructions.[2]

The implant site is cleaned with a germicidal solution prior to implantation.[2]

Data Collection:

Body Weight: Individual body weights are recorded at regular intervals (e.g., every 28

days) throughout the study and at the end of the trial.
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Feed Intake: Daily feed intake for each pen or individual is recorded.

Health: Animals are observed daily for any signs of adverse health effects.

Carcass Evaluation: At the conclusion of the feeding trial, all animals are slaughtered at a

commercial abattoir. Carcass data collected includes:

Hot carcass weight

Ribeye area

Backfat thickness

Marbling score

Quality and yield grades

Statistical Analysis: Data on growth performance, feed efficiency, and carcass characteristics

are analyzed using appropriate statistical methods (e.g., ANOVA) to determine the effects of

the implant, sex, and their interaction.
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Experimental Workflow
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Caption: Experimental workflow for a comparative implant study.
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Caption: Hormonal signaling pathway of Synovex-H components.

Steroidal implants like Synovex-H, containing testosterone propionate and estradiol benzoate,

are understood to enhance growth primarily by influencing the somatotropic axis.[6] These

hormones stimulate the hypothalamus and pituitary gland, leading to an increased secretion of

growth hormone (GH).[7] Growth hormone, in turn, promotes the local production of Insulin-like

Growth Factor-I (IGF-I) in tissues such as skeletal muscle.[8] IGF-I is a potent stimulator of

protein synthesis and an inhibitor of protein degradation, resulting in increased muscle mass.[9]

Additionally, elevated GH levels can lead to a reduction in fat deposition in adipose tissue.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1210737?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

